![molecular formula C8H9N3OS B2795920 3-Isopropyl-5-(thiazol-4-yl)-1,2,4-oxadiazole CAS No. 1862944-92-0](/img/structure/B2795920.png)
3-Isopropyl-5-(thiazol-4-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Isopropyl-5-(thiazol-4-yl)-1,2,4-oxadiazole, also known as ITZ, is a heterocyclic compound that has attracted significant attention in scientific research. ITZ belongs to the class of oxadiazole derivatives, which have been shown to possess various biological activities.
Scientific Research Applications
Synthetic Strategies and Psychological Utilities
Oxadiazole derivatives, including the 3-Isopropyl-5-(thiazol-4-yl)-1,2,4-oxadiazole, have been explored for their potential in treating various mental health disorders due to their structural versatility and bioactivity. Recent synthetic strategies for oxadiazole derivatives have shown significant promise in developing new therapeutic molecules with superior efficacy and minimal side effects for psychological disorders such as Parkinsonism, Alzheimer's, schizophrenia, and epileptic disorders. These developments indicate the compound's potential in the pharmacological landscape, especially in mental health care (Saxena et al., 2022).
Broad Therapeutic Potential
The structural feature of the 1,3,4-oxadiazole ring, similar to this compound, has been identified as beneficial for effective binding with various enzymes and receptors in biological systems. This interaction facilitates a wide array of bioactivities, paving the way for the development of oxadiazole-based compounds as medicinal agents across a spectrum of diseases, including cancer, fungal infections, bacterial infections, tuberculosis, inflammation, neuropathic pain, hypertension, histamine reactions, parasitic infections, obesity, viral infections, and more. This review underscores the compound's potential in medicinal chemistry, highlighting its significant therapeutic value (Verma et al., 2019).
Antiparasitic Applications
The heterocyclic oxadiazole rings, including the 1,2,4- and 1,3,4-oxadiazoles, have been recognized for their utility in designing new drugs to treat parasitic infections. The structural characteristics of these compounds, such as aromaticity and potential interactions with biological receptors, make them important scaffolds in the development of antiparasitic drugs. This review positions this compound and similar compounds as versatile and potent agents in the fight against parasitic diseases, showcasing the scaffold's relevance in drug development (Pitasse-Santos et al., 2017).
Metal-Ion Sensing Applications
1,3,4-Oxadiazoles, by extension including structures like this compound, have found applications beyond pharmacology, such as in the development of chemosensors for metal ions. The fluorescent properties, thermal and chemical stability, and coordination sites of these molecules make them ideal for sensing a variety of metal ions. This integrative review highlights the synthetic routes and potential applications of oxadiazole derivatives in detecting metal ions, indicating the broad utility of these compounds in analytical chemistry and sensor technology (Sharma et al., 2022).
Properties
IUPAC Name |
3-propan-2-yl-5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3OS/c1-5(2)7-10-8(12-11-7)6-3-13-4-9-6/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZJNSPVNWWDMBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)C2=CSC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.